Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C8H9BrO B151461 (3-Bromo-4-methylphenyl)methanol CAS No. 68120-35-4

(3-Bromo-4-methylphenyl)methanol

Cat. No. B151461
CAS RN: 68120-35-4
M. Wt: 201.06 g/mol
InChI Key: ZRBDUKUJADUIEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06924400B2

Procedure details

15 g (70 mmol) of 3-bromo-4-methylbenzoic acid are placed in 150 ml of anhydrous THF in a round-bottomed flask and under a stream of nitrogen. 84 ml of 1M borane/THF are added dropwise and the reaction medium is stirred overnight at room temperature. A THF/water (50/50) solution is added slowly at 0° C. and the mixture is then poured into saturated aqueous ammonium chloride solution and extracted with ethyl acetate. The organic phase is dried over magnesium sulfate, filtered and then evaporated. 14.4 g (100%) of the expected product are obtained in the form of a yellow oil.
Name
3-bromo-4-methylbenzoic acid
Quantity
15 g
Type
reactant
Reaction Step One
Name
THF
Quantity
150 mL
Type
solvent
Reaction Step One
Name
borane THF
Quantity
84 mL
Type
reactant
Reaction Step Two
Name
THF water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
expected product
Yield
100%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[CH3:11])[C:5](O)=[O:6].B.C1COCC1.C1COCC1.O.[Cl-].[NH4+]>C1COCC1>[Br:1][C:2]1[CH:3]=[C:4]([CH2:5][OH:6])[CH:8]=[CH:9][C:10]=1[CH3:11] |f:1.2,3.4,5.6|

Inputs

Step One
Name
3-bromo-4-methylbenzoic acid
Quantity
15 g
Type
reactant
Smiles
BrC=1C=C(C(=O)O)C=CC1C
Name
THF
Quantity
150 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
borane THF
Quantity
84 mL
Type
reactant
Smiles
B.C1CCOC1
Step Three
Name
THF water
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCOC1.O
Step Four
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction medium is stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase is dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
expected product
Type
product
Smiles
BrC=1C=C(C=CC1C)CO
Measurements
Type Value Analysis
AMOUNT: MASS 14.4 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 102.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.